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Compound of Interest

Compound Name: MLS000545091

Cat. No.: B1676673 Get Quote

Technical Support Center: MLS000545091
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of the human 15-

lipoxygenase-2 (h15-LOX-2) inhibitor, MLS000545091.

Frequently Asked Questions (FAQs)
Q1: What is MLS000545091 and what is its mechanism of action?

MLS000545091 is a known inhibitor of human 15-lipoxygenase-2 (h15-LOX-2), an enzyme

implicated in the biosynthesis of inflammatory lipid mediators. By inhibiting h15-LOX-2,

MLS000545091 can modulate inflammatory pathways.

Q2: What is the known solubility of MLS000545091?

MLS000545091 exhibits limited aqueous solubility. In a typical enzymatic assay buffer (e.g.,

Tris buffer with 1.0% v/v DMSO), its solubility is less than 10 μM.[1] For detailed quantitative

data, please refer to the solubility table below.

Q3: In which solvents should I dissolve MLS000545091?

Due to its low aqueous solubility, it is recommended to first prepare a concentrated stock

solution of MLS000545091 in an organic solvent such as dimethyl sulfoxide (DMSO). This

stock solution can then be diluted into your aqueous experimental buffer. Ensure the final
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concentration of the organic solvent is compatible with your assay and does not affect the

experimental results.

Q4: What are the recommended storage conditions for MLS000545091?

While specific stability studies for MLS000545091 are not readily available, general best

practices for small molecule inhibitors should be followed. It is advisable to store the solid

compound at -20°C. Stock solutions in DMSO should also be stored at -20°C to minimize

degradation. For long-term storage, aliquoting the stock solution is recommended to avoid

repeated freeze-thaw cycles.

Q5: Are there any known stability issues with MLS000545091?

Specific degradation pathways for MLS000545091 have not been widely reported. However, as

with many organic small molecules, exposure to light, extreme pH, and high temperatures

should be avoided. It is recommended to prepare fresh dilutions in aqueous buffers for each

experiment from a frozen DMSO stock.
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Issue Possible Cause Recommended Solution

Precipitation observed in

aqueous buffer

The concentration of

MLS000545091 exceeds its

aqueous solubility limit.

- Ensure the final

concentration in the aqueous

buffer is below its solubility

limit (e.g., <10 μM). - Increase

the percentage of co-solvent

(e.g., DMSO) in the final

solution, if compatible with

your experimental system. -

Prepare a fresh, lower

concentration stock solution in

DMSO before diluting into the

aqueous buffer.

Inconsistent experimental

results

Degradation of

MLS000545091 in stock

solution or experimental buffer.

- Prepare fresh stock solutions

in DMSO and aliquot for single

use to avoid freeze-thaw

cycles. - Prepare working

dilutions in aqueous buffer

immediately before use. -

Store stock solutions at -20°C

or lower.

Low or no inhibitory activity

observed

- Compound precipitation. -

Inaccurate concentration of the

stock solution.

- Visually inspect for any

precipitation in your

experimental setup. - Confirm

the concentration of your stock

solution using a suitable

analytical method (e.g., UV-Vis

spectroscopy if a molar

extinction coefficient is known,

or NMR).

Quantitative Data Summary
Solubility Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent/Buffer Concentration Notes

Assay Buffer (Tris buffer, pH

8.0, with 1.0% v/v DMSO)
< 10 μM

Limited solubility observed in in

vitro enzymatic assays.[1]

Dimethyl Sulfoxide (DMSO) Soluble

While specific quantitative data

is not available,

MLS000545091 is expected to

be soluble in DMSO. It is

recommended to prepare a

stock solution of at least 10

mM.

Stability Profile

Condition Recommendation Rationale

Storage (Solid)
Store at -20°C. Protect from

light.

To minimize degradation over

long-term storage.

Storage (DMSO Stock

Solution)
Store in aliquots at -20°C.

To avoid repeated freeze-thaw

cycles which can lead to

degradation.

Aqueous Solutions
Prepare fresh for each

experiment.

Due to limited stability of many

small molecules in aqueous

solutions.

Experimental Protocols
Protocol: h15-LOX-2 Enzymatic Inhibition Assay

This protocol is based on methods described for testing h15-LOX-2 inhibitors.[1]

Reagents and Materials:

Human 15-lipoxygenase-2 (h15-LOX-2) enzyme

MLS000545091
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Arachidonic acid (substrate)

Tris buffer (25 mM, pH 8.0)

NaCl (250 mM)

Triton X-100 (0.014% v/v)

DMSO

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 234 nm

Preparation of Solutions:

Assay Buffer: Prepare a solution containing 25 mM Tris (pH 8.0), 250 mM NaCl, and

0.014% v/v Triton X-100.

Enzyme Solution: Dilute h15-LOX-2 to a final concentration of 420 nM in the assay buffer.

Substrate Solution: Prepare a stock solution of arachidonic acid in ethanol and dilute it in

the assay buffer to a final concentration of 25 μM.

Inhibitor Stock Solution: Prepare a 1 mM stock solution of MLS000545091 in DMSO.

Assay Procedure:

Add 2 µL of MLS000545091 dilutions in DMSO (or DMSO alone for control) to the wells of

a 96-well plate.

Add 178 µL of the enzyme solution to each well.

Incubate the plate at room temperature for 10 minutes.

Initiate the reaction by adding 20 µL of the substrate solution to each well.

Immediately measure the increase in absorbance at 234 nm over time, which corresponds

to the formation of the conjugated diene product.
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Data Analysis:

Calculate the initial reaction rates from the linear portion of the absorbance curve.

Determine the percentage of inhibition for each concentration of MLS000545091 relative

to the DMSO control.

Plot the percentage of inhibition against the inhibitor concentration and fit the data to a

suitable model to determine the IC50 value.
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Caption: Inhibition of the 15-LOX-2 pathway by MLS000545091.

Experimental Workflow for Assessing Solubility

Start: Weigh MLS000545091

Add known volume of solvent
(e.g., DMSO)
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Visually inspect for
dissolved solid
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End: Determine Max Solubility
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Caption: Workflow for determining the solubility of MLS000545091.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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